![molecular formula C10H19NO5 B6230933 (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-ethoxypropanoic acid CAS No. 660862-83-9](/img/no-structure.png)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-ethoxypropanoic acid
Overview
Description
“(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-ethoxypropanoic acid” is a chemical compound. The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis . Tertiary butyl esters, such as this compound, find large applications in synthetic organic chemistry .
Synthesis Analysis
A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .Chemical Reactions Analysis
The Steglich Esterification is a mild reaction, which allows the conversion of sterically demanding and acid labile substrates . It’s one of the convenient methods for the formation of tert-butyl esters because t-BuOH tends to form carbocations and isobutene after a subsequent elimination under the conditions employed in the Fischer Esterification .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-ethoxypropanoic acid involves the protection of the amine group, followed by the alkylation of the protected amine with ethyl bromoacetate. The resulting ester is then hydrolyzed to the corresponding carboxylic acid, which is deprotected to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "ethyl bromoacetate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ { "Step 1": "tert-butyl carbamate is reacted with hydrochloric acid to yield the unprotected amine" }, { "Step 2": "the amine is then reacted with tert-butyl chloroformate to protect the amine group" }, { "Step 3": "the protected amine is then reacted with ethyl bromoacetate in the presence of sodium hydroxide to yield the corresponding ester" }, { "Step 4": "the ester is hydrolyzed with hydrochloric acid to yield the corresponding carboxylic acid" }, { "Step 5": "the carboxylic acid is then deprotected with diethyl ether and hydrochloric acid to yield the final product, (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-ethoxypropanoic acid" } ] } | |
CAS RN |
660862-83-9 |
Molecular Formula |
C10H19NO5 |
Molecular Weight |
233.3 |
Purity |
95 |
Origin of Product |
United States |
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